Cas no 847394-55-2 (1-(3-chloro-2-methylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(3-chloro-2-methylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 847394-55-2
• MF: C₂₈H₂₈ClN₃O₃
• MW: 489.993226051331
• CID: 6235959
• PubChem ID: 16450796
• Update Time: 2025-10-28

1-(3-chloro-2-methylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-(3-chloro-2-methylphenyl)-4-(1-(3-(2-methoxyphenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• AKOS001837662
• 1-(3-chloro-2-methylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one
• 1-(3-chloro-2-methylphenyl)-4-[1-[3-(2-methoxyphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• AKOS016316167
• 847394-55-2
• F0660-0265
• 1-(3-chloro-2-methylphenyl)-4-{1-[3-(2-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C28H28ClN3O3/c1-19-21(29)9-7-12-23(19)32-18-20(17-27(32)33)28-30-22-10-3-4-11-24(22)31(28)15-8-16-35-26-14-6-5-13-25(26)34-2/h3-7,9-14,20H,8,15-18H2,1-2H3
• InChI Key： JAPDQNCVCXZMQV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N1C(CC(C2=NC3C=CC=CC=3N2CCCOC2C=CC=CC=2OC)C1)=O

Computed Properties

• Exact Mass: 489.1819195g/mol
• Monoisotopic Mass: 489.1819195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-(3-chloro-2-methylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Comprehensive Analysis of 1-(3-chloro-2-methylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS 847394-55-2)

The compound 1-(3-chloro-2-methylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, identified by its CAS number 847394-55-2, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This heterocyclic compound integrates a pyrrolidin-2-one core, a benzodiazole moiety, and a methoxyphenoxypropyl side chain, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its structural complexity, which may contribute to unique binding affinities and biological activities.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 1-(3-chloro-2-methylphenyl) derivative has garnered attention due to its potential role in modulating specific enzyme pathways or receptor interactions. Its multi-ring system and chloro-methylphenyl substitution suggest possible applications in central nervous system (CNS) disorders or inflammatory conditions, aligning with current trends in neurodegenerative and autoimmune disease research.

From a synthetic chemistry perspective, the 847394-55-2 compound exemplifies modern scaffold-hopping strategies, where researchers modify core structures to enhance bioavailability or selectivity. The inclusion of a 2-methoxyphenoxypropyl linker may improve cell membrane permeability, a critical factor in blood-brain barrier (BBB) penetration—a hot topic in neuropharmacology. Computational studies using AI-driven molecular docking (a frequently searched term in 2024) could further elucidate its binding modes with proteins like G-protein-coupled receptors (GPCRs) or kinases.

Analytical characterization of this compound involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods confirm the purity and structural integrity of CAS 847394-55-2, which is crucial for reproducibility in preclinical studies. The benzodiazole-pyrrolidinone hybrid structure also presents opportunities for structure-activity relationship (SAR) studies, a trending focus area in medicinal chemistry optimization.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling remains essential for this compound’s development. With growing interest in green chemistry (a high-search-volume topic), researchers are evaluating sustainable synthesis routes for 1-(3-chloro-2-methylphenyl)-4-{1-3-(2-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one. Its chloro and methoxy functional groups warrant careful assessment for metabolic stability and hepatic clearance—key considerations in drug candidate selection.

In conclusion, CAS 847394-55-2 embodies the intersection of innovative drug design and cutting-edge biomedical research. Its structural features align with contemporary investigations into allosteric modulators and multi-target ligands, addressing complex diseases like Alzheimer’s or fibrosis. As the scientific community prioritizes personalized therapeutics, this compound’s versatility positions it as a promising candidate for future pharmacological exploration.